Cas no 2172031-93-3 (5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172031-93-3
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 5566688
• PubChem ID: 165594516
• Update Time: 2025-06-12

5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172031-93-3
• 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594936

• Inchi： 1S/C8H10F3N3O2/c1-16-3-2-7-6(4-15)12-13-14(7)5-8(9,10)11/h4H,2-3,5H2,1H3
• InChI Key： FVESISOEKSZHSW-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C=O)N=N1)CCOC)(F)F

Computed Properties

• Exact Mass: 237.07251106g/mol
• Monoisotopic Mass: 237.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57Ų

Additional information on 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172031-93-3)

The compound 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172031-93-3) is a highly specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxyethyl side chain and a trifluoroethyl group, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in click chemistry applications and its role in developing small-molecule inhibitors targeting various enzymes.

In recent years, the demand for triazole-based compounds has surged, driven by their widespread use in drug discovery and material science. The 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde stands out due to its aldehyde functionality, which allows for further derivatization. This feature is particularly appealing for scientists working on combinatorial chemistry and high-throughput screening platforms. The compound’s CAS No. 2172031-93-3 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key trends in organic synthesis is the exploration of fluorinated compounds, and this molecule’s trifluoroethyl moiety aligns perfectly with this trend. Fluorination often enhances metabolic stability and bioavailability, making 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde a candidate for optimizing drug candidates. Additionally, its triazole core is known for forming stable hydrogen bonds, a property leveraged in designing protein-ligand interactions and bioconjugation strategies.

The compound’s applications extend beyond pharmaceuticals. In agrochemical research, triazole derivatives are investigated for their potential as pesticide intermediates or plant growth regulators. The methoxyethyl group in this molecule could contribute to improved solubility and uptake in biological systems, a critical factor in formulating effective agrochemicals. Researchers are also exploring its use in material science, particularly in designing functional polymers with tailored properties.

From a synthetic chemistry perspective, the preparation of 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high yield and selectivity, making the compound accessible for large-scale applications. Its CAS No. 2172031-93-3 is frequently referenced in patents and publications, underscoring its industrial relevance.

As the scientific community continues to prioritize sustainable chemistry, the environmental profile of this compound is also under scrutiny. Efforts are underway to develop greener synthetic routes for triazole derivatives, minimizing waste and energy consumption. The 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde could benefit from such advancements, further solidifying its position in modern chemical research.

In summary, 5-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172031-93-3) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its structural features, including the aldehyde group and fluorinated side chain, make it a valuable tool for researchers aiming to innovate in these fields. With ongoing studies and technological advancements, this compound is poised to play a pivotal role in the next generation of scientific breakthroughs.